
Technical Grade Fluvalinate: A Comprehensive
Examination of its Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluvalinate

Cat. No.: B1673501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of technical grade fluvalinate. The information is compiled and presented to meet

the needs of researchers, scientists, and professionals involved in drug development and

related fields. All quantitative data is summarized in structured tables for ease of comparison,

and detailed methodologies for key experiments are provided.

Physicochemical Properties of Technical Grade
Fluvalinate
Technical grade fluvalinate is a viscous, yellow to amber oil.[1][2] It is a synthetic pyrethroid

insecticide and acaricide used to control a variety of pests.[1][3] The technical material is a

mixture of stereoisomers.[4] The active isomer, tau-fluvalinate, is often the primary component

in commercial formulations.[4][5]

The following table summarizes the key physical and chemical properties of technical grade

fluvalinate.
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Property Value Reference

Appearance Viscous, yellow to amber oil [1][2][6]

Molecular Formula C26H22ClF3N2O3 [7][8]

Molecular Weight 502.91 g/mol [7][9]

Boiling Point >450 °C (extrapolated) [2][7][10]

Melting Point
Not applicable (viscous oil at

room temperature)
[10]

Vapor Pressure <0.013 mPa at 25 °C [1][2]

Water Solubility
Approximately 0.002 mg/L (2

ppb) at 25 °C
[1][11]

Solubility in Organic Solvents

Very soluble in organic

solvents and aromatic

hydrocarbons; slightly soluble

in hexane.

[1][3][10]

Octanol-Water Partition

Coefficient (log Kow)
3.8451 to >7.02 [1][2]

Density
Approximately 1.29 g/cm³ at 25

°C
[2][7][10]

Purity and Impurities of Technical Grade Fluvalinate
Technical grade fluvalinate typically has a purity of 90% or higher.[4] The manufacturing

process can result in a variety of impurities. Understanding the impurity profile is critical for

regulatory purposes and for assessing the toxicological properties of the technical material.

Typical Impurities in Technical Grade Fluvalinate[4][8]

Stereoisomers: Different spatial arrangements of the fluvalinate molecule.

Starting Materials: Unreacted precursors from the synthesis process.

By-products: Compounds formed from side reactions during manufacturing.
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Degradation Products: Resulting from the breakdown of fluvalinate over time.

The synthesis of fluvalinate generally involves the esterification of N-(2-chloro-4-

(trifluoromethyl)phenyl)-D-valine with α-cyano-3-phenoxybenzyl alcohol.[11]

Starting Materials

Process

Products

N-(2-chloro-4-(trifluoromethyl)phenyl)-D-valine

Esterification

α-cyano-3-phenoxybenzyl alcohol

Technical Grade Fluvalinate

By-products &
Unreacted Materials

Click to download full resolution via product page

Simplified synthesis scheme of technical grade fluvalinate.

Experimental Protocols for Property Determination
The determination of the physicochemical properties of technical grade fluvalinate follows

standardized international guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD) and the United States Environmental

Protection Agency (US EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).[2]

[12][13]

Determination of Vapor Pressure (OECD Guideline 104)
The vapor pressure of a substance is a measure of its volatility. For a viscous liquid like

fluvalinate, the gas saturation method is often employed.[14][15][16][17]

Methodology:

A stream of an inert gas (e.g., nitrogen) is passed through or over the surface of the

technical grade fluvalinate at a known and constant temperature and flow rate.
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The gas becomes saturated with the vapor of the substance.

The amount of fluvalinate transported by the gas is determined by trapping it in a suitable

solvent or on an adsorbent material.

The trapped fluvalinate is then quantified using a sensitive analytical technique, such as gas

chromatography (GC) or high-performance liquid chromatography (HPLC).

The vapor pressure is calculated from the amount of substance transported and the volume

of gas passed through the system.

Determination of Water Solubility (Flask Method)
The water solubility of a substance is its ability to dissolve in water. Due to the low water

solubility of fluvalinate, the flask method is a suitable approach.

Methodology:

An excess amount of technical grade fluvalinate is added to a flask containing purified

water.

The flask is sealed and agitated at a constant temperature for a sufficient period to reach

equilibrium (typically 24-48 hours).

After equilibration, the mixture is centrifuged or filtered to remove undissolved fluvalinate.

The concentration of fluvalinate in the clear aqueous phase is determined by a suitable

analytical method, such as HPLC with UV detection or liquid chromatography-mass

spectrometry (LC-MS).[18]

Determination of Octanol-Water Partition Coefficient
(HPLC Method - OECD Guideline 117)
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity and is a

key parameter in assessing its environmental fate and bioaccumulation potential. The HPLC

method provides a rapid and reliable estimation of log Kow.[19][20][21][22]

Methodology:
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A high-performance liquid chromatograph is equipped with a reverse-phase column (e.g.,

C18).

A series of reference compounds with known log Kow values are injected onto the column,

and their retention times are measured.

A calibration curve is constructed by plotting the logarithm of the retention time (log k)

against the known log Kow values of the reference compounds.

A sample of technical grade fluvalinate is then injected under the same chromatographic

conditions, and its retention time is determined.

The log Kow of fluvalinate is then calculated from its retention time using the calibration

curve.

Stability Studies
Stability testing is crucial to determine the shelf-life of the technical material and its degradation

behavior under various environmental conditions.

Methodology:

Samples of technical grade fluvalinate are stored under controlled conditions of

temperature, humidity, and light.

Aliquots are withdrawn at specified time intervals.

The concentration of the active ingredient and the formation of degradation products are

monitored using a stability-indicating analytical method, typically HPLC or GC.[8][23][24]

Hydrolytic stability is assessed by studying the degradation rate in buffered aqueous

solutions at different pH values (e.g., pH 4, 7, and 9).

Photostability is evaluated by exposing the substance to artificial light simulating sunlight.

Mode of Action: Modulation of Voltage-Gated
Sodium Channels
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Fluvalinate, like other pyrethroid insecticides, exerts its primary toxic effect by targeting the

voltage-gated sodium channels (VGSCs) in the nervous systems of insects and mites.[5][6][10]

[25] These channels are crucial for the propagation of nerve impulses.

Fluvalinate binds to the VGSCs, causing them to remain open for an extended period. This

leads to a persistent influx of sodium ions into the neuron, resulting in repetitive nerve firing,

paralysis, and ultimately the death of the pest.
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Mechanism of fluvalinate action on voltage-gated sodium channels.
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This guide provides a foundational understanding of the physical and chemical properties of

technical grade fluvalinate. For further in-depth research and specific applications, consulting

the primary literature and regulatory documents is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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